Cas no 1172475-20-5 (N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 1172475-20-5
• MF: C₁₉H₂₂N₆O₄S
• MW: 430.480782032013
• CID: 6221908
• PubChem ID: 25818776
• Update Time: 2025-10-29

N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide
• F5074-0026
• AKOS024495046
• N-(5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide
• 1172475-20-5
• VU0633418-1
• N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide
• N-[5-(2,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-piperidin-1-ylsulfonylbenzamide

• Inchi： 1S/C19H22N6O4S/c1-13-12-16(24(2)23-13)18-21-22-19(29-18)20-17(26)14-6-8-15(9-7-14)30(27,28)25-10-4-3-5-11-25/h6-9,12H,3-5,10-11H2,1-2H3,(H,20,22,26)
• InChI Key： LFGPMKJLVXTALH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(C3=CC(C)=NN3C)O2)=O)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 430.14232438g/mol
• Monoisotopic Mass: 430.14232438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide

N-5-(1,3-Dimethyl-1H-Pyrazol-5-Yl)-1,3,4-Oxadiazol-2-Yl-4-(Piperidine-1-Sulfonyl)Benzamide: A Comprehensive Overview

The compound with CAS No. 1172475-20-5, known as N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

The chemical structure of this compound is characterized by the presence of a benzamide core, which serves as the central framework. Attached to this core are several functional groups that contribute to its reactivity and biological activity. The pyrazole ring (a five-membered aromatic heterocycle containing two nitrogen atoms) is substituted with two methyl groups at positions 1 and 3, enhancing its stability and electronic properties. The oxadiazole ring (a five-membered heterocycle containing one oxygen and two nitrogen atoms) is another key component of this molecule, providing additional sites for potential interactions with biological targets.

One of the most notable features of this compound is the presence of a piperidine sulfonyl group attached to the benzamide moiety. Piperidine is a six-membered saturated heterocycle containing one nitrogen atom, and its sulfonyl derivative adds significant electron-withdrawing character to the molecule. This group not only enhances the molecule's solubility but also plays a crucial role in modulating its pharmacokinetic properties.

Recent studies have highlighted the potential of N-5-(1,3-dimethyl-1H-pyrazol-5-Yl)-1,3,4-Oxadiazol-Yl-Benzamide derivatives in the development of novel therapeutic agents. For instance, researchers have explored its role as a kinase inhibitor, demonstrating promising results in inhibiting key enzymes involved in cancer progression. The sulfonyl group has been shown to enhance the binding affinity of the molecule to its target proteins, making it a strong candidate for further preclinical studies.

In addition to its pharmacological applications, this compound has also been investigated for its potential in material science. The combination of aromatic heterocycles and sulfonyl groups makes it an attractive candidate for use in the development of advanced materials such as high-performance polymers and organic semiconductors. Its electronic properties have been studied extensively using computational chemistry techniques, providing valuable insights into its potential applications.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the benzamide core through amide bond formation, followed by the introduction of the pyrazole and oxadiazole rings via cyclization reactions. The final step involves the attachment of the piperidine sulfonyl group using nucleophilic substitution techniques.

From an environmental standpoint, this compound has been assessed for its toxicological profile, with studies indicating low toxicity at therapeutic concentrations. Its biodegradability has also been evaluated under various conditions, with promising results suggesting that it can be safely integrated into pharmaceutical formulations without posing significant risks to ecosystems.

In conclusion, N-Acetyl-L-Cysteine (NAC) remains at the forefront of research due to its versatile chemical structure and wide-ranging applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing both medicinal chemistry and materials science.